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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-18O

Cat. No.: B12395061 Get Quote

Essential Safety and Handling Guide for N-
Acetyl-D-glucosamine-¹⁸O
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Acetyl-D-glucosamine-¹⁸O. The following

procedures ensure safe operational handling and disposal of this isotopically labeled

compound.

Chemical Identifier:

Product Name: N-Acetyl-D-glucosamine-¹⁸O

CAS Number: 7512-17-6 (for the unlabeled compound)

N-Acetyl-D-glucosamine is generally not classified as a hazardous substance.[1][2][3]

However, some suppliers may classify it as harmful if swallowed and as a skin and eye irritant.

[4] The ¹⁸O isotope is a stable, non-radioactive isotope of oxygen and does not pose any

radiological hazard. Therefore, the safety precautions are dictated by the chemical properties of

the N-Acetyl-D-glucosamine molecule itself.

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling N-Acetyl-D-

glucosamine-¹⁸O is provided below.
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PPE Category Item Specification

Hand Protection Disposable Gloves

Nitrile or latex gloves should

be worn. Inspect gloves before

use and use proper removal

techniques.

Eye Protection Safety Glasses

Wear chemical safety goggles

or glasses that meet OSHA's

29 CFR 1910.133 or European

Standard EN166 standards.[2]

Body Protection Laboratory Coat

A full-length lab coat, worn

closed with sleeves rolled

down, is required to prevent

skin contact.

Footwear Closed-toe Shoes
Always wear shoes that fully

cover the feet in the laboratory.

Standard Operating Procedures (SOP)
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated place, away from heat and sources of

ignition.[5]

Keep the container tightly closed to prevent contamination and moisture absorption.[2][5]

Recommended storage is often refrigerated.[2]

Label the container clearly with the compound name (including the isotopic label), date of

receipt, and responsible personnel.

2. Handling and Use:

All handling of N-Acetyl-D-glucosamine-¹⁸O powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of dust.
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Ensure adequate ventilation when handling the substance.[2]

Avoid the formation of dust.[2]

Wear all required personal protective equipment (gloves, safety glasses, lab coat).

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[6]

Wash hands thoroughly after handling.

3. Spill and Emergency Procedures:

Small Spills:

For small spills of the solid material, carefully sweep or scoop up the powder, avoiding

dust generation.[2]

Place the spilled material into a suitable, labeled container for waste disposal.

Clean the spill area with a damp cloth or paper towel and dispose of the cleaning materials

in the designated waste container.

Large Spills:

Evacuate the immediate area.

Increase ventilation to the area.

Prevent the spread of the powder.

Follow your institution's specific guidelines for large chemical spills.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention if irritation persists.[2][5]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[2][5]

Ingestion: Rinse mouth with water and then drink plenty of water. Do not induce vomiting.

Seek medical attention if you feel unwell.[2][5]

4. Disposal Plan:

Dispose of N-Acetyl-D-glucosamine-¹⁸O waste and contaminated materials in accordance

with all local, state, and federal regulations.

The ¹⁸O isotope is stable and does not require special disposal procedures related to

radioactivity.

Collect waste in a clearly labeled, sealed container.

Do not dispose of the chemical down the drain or in the general trash unless permitted by

your institution's environmental health and safety office.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of N-Acetyl-D-glucosamine-¹⁸O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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